N-(2-Cyano-3-methylbutan-2-yl)-2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O2S2/c1-16(2)25(3,15-26)28-20(30)14-32-24-27-22-21(18-10-7-11-19(18)33-22)23(31)29(24)13-12-17-8-5-4-6-9-17/h4-6,8-9,16H,7,10-14H2,1-3H3,(H,28,30)
• InChI Key: CSUXZMJPWJNWKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CCC4=CC=CC=C4
• Molecular Formula: C25H28N4O2S2
• Molecular Weight: 480.6 g/mol
• CAS No.: 781617-02-5

Description

N-(2-Cyano-3-methylbutan-2-yl)-2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H28N4O2S2 and its molecular weight is 480.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Agents : Novel heterocyclic compounds incorporating a sulfamoyl moiety have been synthesized, showing promising in vitro antibacterial and antifungal activities. These compounds, including thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives, demonstrate the versatility of incorporating sulfonamide groups into heterocyclic frameworks for antimicrobial applications (Darwish et al., 2014) (Albratty et al., 2017).

• Antitumor Activity : Synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has led to compounds with promising inhibitory effects on various cancer cell lines. This highlights the potential of such molecules in developing new antitumor treatments (Albratty et al., 2017).

Chemical Synthesis and Modification

• Heterocycle Formation : The synthesis of isoxazole-based heterocycles incorporating sulfamoyl groups underscores the chemical versatility and potential for generating diverse biologically active molecules. These synthetic pathways enable the exploration of novel compounds for various scientific applications (Darwish et al., 2014).

• Conformationally Constrained Amino Acids : A novel class of conformationally constrained, masked cysteines involving the synthesis of 2-alkyl- and 2-arylsulfanyl-1-aminocyclopropanecarboxylic acids demonstrates the potential for designing peptides with enhanced stability and novel biological functions (Clerici et al., 1999).